2-(2,4-difluorophenoxy)-N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}propanohydrazide

• IUPAC Name: 2-(2,4-difluorophenoxy)-N-[(E)-1-(4-imidazol-1-ylphenyl)ethylideneamino]propanamide
• InChI: InChI=1S/C20H18F2N4O2/c1-13(15-3-6-17(7-4-15)26-10-9-23-12-26)24-25-20(27)14(2)28-19-8-5-16(21)11-18(19)22/h3-12,14H,1-2H3,(H,25,27)/b24-13+
• InChI Key: PYMLWWVHGITYRV-ZMOGYAJESA-N
• Canonical SMILES: CC(C(=O)NN=C(C)C1=CC=C(C=C1)N2C=CN=C2)OC3=C(C=C(C=C3)F)F
• Isomeric SMILES: CC(C(=O)N/N=C(\C)/C1=CC=C(C=C1)N2C=CN=C2)OC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H18F2N4O2
• Molecular Weight: 384.4 g/mol

Description

2-(2,4-difluorophenoxy)-N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}propanohydrazide is a useful research compound. Its molecular formula is C20H18F2N4O2 and its molecular weight is 384.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 384.13978215 g/mol and the complexity rating of the compound is 554. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Heterocycles : Research has focused on synthesizing a variety of heterocyclic compounds, including pyrazoles, isoxazolines, imidazoles, and more, demonstrating significant enzymatic activity enhancement in cellobiase, indicating potential applications in biocatalysis and drug development (Abd & Awas, 2008).

• Cytotoxic Activities : Certain compounds derived from the synthesis process have shown potent cytotoxic activities, suggesting their utility in cancer research and potential therapeutic applications (Hegazi et al., 2010).

• Antiviral and Anticancer Applications : New heterocycles have been synthesized, exhibiting promising antiviral activities against Herpes simplex type-1 (HSV-1) and cytotoxic activities, highlighting their potential in developing antiviral and anticancer agents (Dawood et al., 2011).

• Anticancer Agent Development : Novel thiadiazoles and thiazoles incorporating pyrazole moiety have shown significant anticancer activity against breast carcinoma cell lines, indicating their potential as anticancer agents (Gomha et al., 2015).

Antioxidant and Antimicrobial Properties

• Antioxidant Activity : Some derivatives have been evaluated for their antioxidant activities, showing significant potential in combating oxidative stress and may have applications in preventing or treating diseases associated with oxidative damage (Tumosienė et al., 2020).

• Antimicrobial Activities : The synthesis and evaluation of novel benzimidazole derivatives with antimicrobial properties suggest their utility in developing new antimicrobial agents (Shaharyar et al., 2016).